Cas no 2094693-90-8 (2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride)

• Product Name: 2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride
• CAS No: 2094693-90-8
• MF: C₉H₁₄ClN₃O₂
• MW: 231.679360866547
• CID: 4637444
• Update Time: 2025-05-22

2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride

• Inchi： 1S/C9H13N3O2.ClH/c1-2-6(1)9-11-8(12-14-9)7-5-10-3-4-13-7;/h6-7,10H,1-5H2;1H
• InChI Key： TZMBWLWLXFAQMV-UHFFFAOYSA-N
• SMILES： C1(C2CC2)ON=C(C2OCCNC2)N=1.Cl

Additional information on 2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)morpholine hydrochloride

2-(5-Cyclopropyl-1,2,4-Oxadiazol-3-yl)Morpholine Hydrochloride: A Comprehensive Overview

2-(5-Cyclopropyl-1,2,4-Oxadiazol-3-yl)Morpholine Hydrochloride, also known by its CAS number 2094693-90-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a morpholine ring system fused with a 1,2,4-oxadiazole moiety, which is further substituted with a cyclopropyl group at the 5-position of the oxadiazole ring. This combination of structural elements contributes to its intriguing chemical properties and biological activity.

The synthesis of 2-(5-Cyclopropyl-1,2,4-Oxadiazol-3-yl)Morpholine Hydrochloride involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. The morpholine ring serves as a versatile scaffold for various chemical modifications, making it a popular choice in medicinal chemistry. The 1,2,4-oxadiazole group is known for its ability to act as a bioisostere of other heterocyclic systems, potentially enhancing the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, research has shown that the cyclopropyl group can influence the compound's lipophilicity and stability, which are critical factors in drug design. Additionally, the hydrochloride salt form ensures optimal solubility and bioavailability.

In terms of biological activity, 2-(5-Cyclopropyl-1,2,4-Oxadiazol-3-yl)Morpholine Hydrochloride has demonstrated promising results in preliminary assays targeting specific cellular pathways. Its ability to modulate these pathways suggests potential applications in treating conditions such as inflammation and neurodegenerative diseases. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the compound's binding affinity to various protein targets with high accuracy.

The safety profile of this compound is another area of active investigation. Preclinical studies have indicated that it exhibits low toxicity at therapeutic concentrations, which is a crucial factor for its potential use in clinical settings. However, further research is required to fully understand its long-term effects and mechanisms of action.

In conclusion, 2-(5-Cyclopropyl-1,2,4-Oxadiazol-3-yl)Morpholine Hydrochloride represents a promising lead compound in drug discovery efforts. Its unique structure and favorable pharmacokinetic properties make it an attractive candidate for further development. As research continues to uncover its full potential, this compound holds the promise of contributing to the advancement of novel therapeutic interventions.